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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922 Get Quote

Introduction

Acid Green 12 is an anionic, pre-metallized acid dye used for dyeing protein and polyamide

fibers such as wool, silk, and nylon.[1] The staining mechanism relies on the formation of

strong ionic bonds between the dye molecules and the fiber. Polyamide fibers, in an acidic

medium, develop positive charges on their terminal amine groups (-NH₂).[2][3] These

protonated sites (-NH₃⁺) serve as anchors for the negatively charged sulfonate groups (-SO₃⁻)

of the acid dye.[4][5] This interaction is further stabilized by weaker forces like hydrogen bonds

and Van der Waals forces. The dyeing process is critically influenced by factors such as pH,

temperature, dye concentration, and the use of auxiliary chemicals, which control the rate of

dye uptake and ensure a level, or uniform, coloration.

Mechanism of Staining
The fundamental principle of staining polyamide fibers with acid dyes involves an electrostatic

attraction in an acidic environment. The amine end groups of the polyamide polymer are

protonated, creating cationic sites that readily bind with the anionic dye molecules.
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Caption: Ionic interaction between protonated polyamide and anionic acid dye.
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Quantitative Data & Material Properties
Table 1: Properties of C.I. Acid Green 12

Property Description Reference

C.I. Name Acid Green 12

CAS Number 10241-21-1

Molecular Formula C₁₆H₁₁N₄NaO₆S

Molecular Weight 410.34 g/mol

Appearance Variegated dark green powder

Solubility Soluble in water and ethanol

Application
Wool, Silk, Polyamide Fibers,

Leather, Paper

Table 2: Typical Laboratory Staining Recipe
This recipe is a general guideline. Optimal values may vary based on the specific polyamide

substrate (e.g., Nylon 6 vs. Nylon 6,6) and desired shade depth.
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Component Concentration / Value Purpose

Acid Green 12 0.1 - 4.0% (on weight of fiber) Colorant

Acetic Acid (or Formic Acid) To adjust pH to 4.0 - 5.0 Protonates fiber amine groups

Sodium Sulfate (Glauber's

Salt)
5 - 10% (on weight of fiber)

Leveling agent; promotes even

dye migration

Leveling Agent (Surfactant) 0.5 - 2.0 g/L
Retards initial dye uptake for

uniform color

Liquor Ratio 20:1 to 50:1
Ratio of liquid volume to fiber

weight

Starting Temperature 40 °C

Final Temperature 95 - 100 °C
Opens up fiber structure for

dye diffusion

Staining Time
30 - 60 minutes at final

temperature
Allows for dye fixation

Table 3: Reported Fastness Properties of Acid Green 12
Fastness is graded on a scale, typically 1 (poor) to 5 (excellent) for color change and staining.

Fastness Test ISO Standard AATCC Standard Reference

Light Fastness 5-6 5

Soaping (Fading) 3-4 3

Soaping (Staining) 4 3

Perspiration (Fading) 4 4

Perspiration (Staining) 2 1

Seawater 3-4 3-4

Experimental Protocol
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This protocol details a standard laboratory procedure for staining polyamide (nylon) fibers.

1. Materials and Reagents

Polyamide fiber/fabric sample

C.I. Acid Green 12 dye powder

Glacial Acetic Acid or Formic Acid (85%)

Sodium Sulfate (anhydrous)

Non-ionic detergent

Distilled or deionized water

Laboratory beaker or stainless steel dye pot

Heating plate with magnetic stirring

Thermometer

pH meter or pH indicator strips

2. Preparation of Dye Stock Solution

Accurately weigh the required amount of Acid Green 12 dye powder. For a 1% stock

solution, dissolve 1.0 g of dye in 100 mL of distilled water.

Create a smooth paste by adding a small amount of hot (approx. 80°C) water to the dye

powder and mixing thoroughly.

Gradually add the remaining volume of hot water while stirring until the dye is fully dissolved.

This concentrated stock solution can be stored for future use.

3. Staining Procedure

Accurately weigh the dry polyamide fiber sample.
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Prepare the dyebath in a beaker with the required volume of distilled water to achieve the

desired liquor ratio (e.g., for a 5-gram sample and a 40:1 ratio, use 200 mL of water).

Add the calculated amount of Sodium Sulfate and any other leveling agents to the dyebath

and stir until dissolved.

Add the required volume of the Acid Green 12 stock solution to the dyebath and mix well.

Immerse the pre-wetted polyamide sample into the dyebath at a starting temperature of

approximately 40°C.

Begin heating the dyebath. Raise the temperature gradually at a rate of 1-2°C per minute.

Controlling the heating rate, especially between 65°C and 85°C, is crucial for achieving a

level dyeing.

When the temperature reaches approximately 60°C, slowly add the required amount of

acetic acid to lower the pH to the target range of 4.0-5.0. Do not pour the acid directly onto

the fiber.

Continue heating to 95-100°C and maintain this temperature for 30-60 minutes, stirring

gently and periodically to ensure uniform staining.

After the staining time is complete, turn off the heat and allow the dyebath to cool gradually

before removing the sample.

4. Rinsing and Drying

Rinse the stained sample under cold running water until the water runs clear, removing any

unfixed dye.

Perform a final wash with a solution of 1 g/L non-ionic detergent at 60-70°C for 10 minutes to

improve wash fastness.

Rinse the sample thoroughly with warm and then cold water.

Squeeze out excess water and allow the fiber to air dry at room temperature.
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Experimental Workflow
arrow Start

1. Weigh & Pre-wet
Polyamide Fiber

2. Prepare Dyebath:
Water, Auxiliaries, Dye Stock

3. Immerse Fiber
in Dyebath at 40°C

4. Gradually Heat
(1-2°C / min)

5. Add Acid at 60°C
to pH 4.0-5.0

6. Heat to 95-100°C

7. Hold at 95-100°C
for 30-60 min

8. Cool Dyebath

9. Cold Water Rinse

10. Hot Detergent Wash

11. Final Rinse

12. Air Dry Sample

End: Stained Fiber
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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